Cas no 57555-46-1 (Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-)
57555-46-1 structure
Product Name:Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
CAS No:57555-46-1
MF:C8H8O3S2
MW:216.277319908142
CID:947214
PubChem ID:550509
Update Time:2025-04-19
Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
- DB-327525
- 5-(Ethylsulfanyl)-4-formyl-2-thiophenecarboxylic acid #
- 57555-46-1
- IQZIBCVTAZLDAQ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H8O3S2/c1-2-12-8-5(4-9)3-6(13-8)7(10)11/h3-4H,2H2,1H3,(H,10,11)
- InChI Key: IQZIBCVTAZLDAQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(C=O)=C1SCC
Computed Properties
- Exact Mass: 215.99148646g/mol
- Monoisotopic Mass: 215.99148646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 108Ų
Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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